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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for the
polycyclic alkane, basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane). Due to its highly
symmetric and strained cage structure, basketane presents a unique spectroscopic profile.
This document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data, along with the experimental protocols for these analyses.

Introduction to Basketane

Basketane (Ci10H12) is a saturated polycyclic hydrocarbon with a cage-like structure that has
garnered interest in the field of organic chemistry.[1][2] Its rigid framework and significant strain
energy result in distinct spectroscopic characteristics. Understanding these properties is crucial
for its identification, characterization, and the analysis of its derivatives in various research and
development applications.

Spectroscopic Data Presentation

The following tables summarize the key quantitative spectroscopic data for basketane.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the high symmetry of the basketane molecule, its NMR spectra are relatively simple,

showing a limited number of unique proton and carbon environments.[1]

Table 1: 1H and 13C NMR Spectroscopic Data for Basketane

Chemical Shift (5,

Nucleus Multiplicity Protons/Carbons
ppm)
[Data not explicitly )

1H Multiplet 4H (CH-2)
found]

[Data not explicitly )
Multiplet 8H (CH)

found]

[Data not explicitly
13C - CH2
found]

Data not explicitl
[ plicitly CH

found]

Note: Specific chemical shifts for basketane are not readily available in the searched literature.
The data presented are based on the known symmetrical structure leading to two distinct sets

of proton signals and two sets of carbon signals.

Infrared (IR) Spectroscopy

The IR spectrum of basketane is characteristic of a saturated hydrocarbon, notable for the
absence of absorptions from functional groups like carbonyls or hydroxyls.[1] The strain within
the cage structure can lead to slight shifts in the C-H stretching frequencies compared to

acyclic alkanes.[1]

Table 2: Principal Infrared Absorption Bands for Basketane
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Wavenumber (cm~?) Intensity Assignment

2900-3000 Strong C-H stretch (aliphatic)

[Specific fingerprint region data )
o Medium-Weak C-H bend, C-C stretch
not explicitly found]

Mass Spectrometry (MS)

The mass spectrum of basketane provides clear evidence of its molecular formula and offers
insights into its fragmentation pathways, which are influenced by its strained ring system.[1]

Table 3: Mass Spectrometry Fragmentation Data for Basketane

miz Relative Intensity Assighment
132 High [M]* (Molecular lon)
104 Moderate [M - C2H4]*

[Further fragmentation data not

explicitly found]

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of basketane.

NMR Spectroscopy

Objective: To obtain high-resolution 1H and 13C NMR spectra to confirm the molecular
structure and purity of basketane.

Methodology:

o Sample Preparation: A small quantity of purified basketane is dissolved in a deuterated
solvent (e.g., CDCIs) in a standard 5 mm NMR tube.

e Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.
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e 1H NMR Acquisition:
o A standard pulse-acquire sequence is utilized.
o The spectral width is set to cover the expected range for aliphatic protons (e.g., 0-5 ppm).
o A sufficient number of scans are acquired to achieve a good signal-to-noise ratio.

e 13C NMR Acquisition:

o A proton-decoupled pulse sequence (e.g., DEPT or APT) is employed to simplify the
spectrum and aid in the assignment of carbon types (CH, CH2).

o A wider spectral width is used to encompass the aliphatic carbon region (e.g., 0-70 ppm).

o Alonger acquisition time or a higher number of scans is typically required due to the lower
natural abundance of 13C.

o Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-
corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent
peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

Objective: To identify the characteristic vibrational modes of basketane and confirm the
absence of functional groups.

Methodology:

o Sample Preparation: A small amount of solid basketane is finely ground with dry potassium
bromide (KBr) powder. The mixture is then pressed into a thin, transparent pellet using a
hydraulic press. Alternatively, a thin film can be prepared by dissolving the sample in a
volatile solvent, depositing the solution onto a salt plate (e.g., NaCl or KBr), and allowing the
solvent to evaporate.

e Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

o Data Acquisition:
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[e]

A background spectrum of the empty sample compartment (or a pure KBr pellet) is
recorded.

[e]

The sample is placed in the spectrometer's beam path.

o

The spectrum is typically recorded over the mid-IR range (4000-400 cm™1).

[¢]

Multiple scans are averaged to improve the signal-to-noise ratio.

o Data Processing: The sample spectrum is ratioed against the background spectrum to
produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Obijective: To determine the molecular weight of basketane and analyze its fragmentation
pattern.

Methodology:

o Sample Introduction: For a volatile solid like basketane, Gas Chromatography-Mass
Spectrometry (GC-MS) is the preferred method. A dilute solution of basketane in a volatile
organic solvent (e.g., hexane or dichloromethane) is prepared.

e Gas Chromatography (GC):
o A small volume of the sample solution is injected into the GC.

o The sample is vaporized and carried by an inert gas (e.qg., helium) through a capillary
column (e.g., a nonpolar DB-5ms column).

o Atemperature program is used to separate basketane from any impurities.
e Mass Spectrometry (MS):

o As basketane elutes from the GC column, it enters the ion source of the mass
spectrometer.
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o Electron lonization (EIl) is typically used, where the molecules are bombarded with high-
energy electrons (e.g., 70 eV) to generate the molecular ion and fragment ions.

o The ions are then separated by their mass-to-charge ratio (m/z) in a mass analyzer (e.g.,

a quadrupole).

o A detector records the abundance of each ion.

o Data Analysis: The resulting mass spectrum is a plot of relative ion abundance versus m/z.
The molecular ion peak is identified, and the fragmentation pattern is analyzed to deduce

structural information.

Visualizations

The following diagrams illustrate the logical workflow of the spectroscopic analysis and a key

fragmentation pathway of basketane.
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Caption: Workflow for the spectroscopic analysis of basketane.
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Caption: Key fragmentation pathway of basketane in mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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